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Compound of Interest

Compound Name: Pigment Red 166

Cat. No.: B1436591 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to

enhance the lightfastness of C.I. Pigment Red 166 (P.R. 166).

Frequently Asked Questions (FAQs)
Q1: What is the inherent lightfastness of Pigment Red 166?

A1: C.I. Pigment Red 166, a disazo condensation pigment, is known for its excellent intrinsic

lightfastness, typically rated between 7 and 8 on the Blue Wool Scale, especially in full shades

and in applications like plastics (e.g., HDPE).[1][2][3][4][5] However, in lighter tints or under

harsh environmental conditions, its performance can be further improved for demanding

applications such as automotive coatings and long-duration outdoor products.[2]

Q2: What are the primary mechanisms of light-induced degradation for organic pigments like

P.R. 166?

A2: The primary degradation pathway is photodegradation. When the pigment molecule

absorbs high-energy light, particularly UV radiation, its chemical bonds can break. This

process, known as photolysis, fragments the molecule and destroys its chromophore (the part

of the molecule responsible for color), leading to fading.[2] This can be exacerbated by the

presence of oxygen and moisture.

Q3: What are the main strategies to enhance the lightfastness of Pigment Red 166?
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A3: There are three primary strategies to improve the lightfastness of P.R. 166:

Surface Treatment: Applying a thin, protective inorganic coating (e.g., silica or alumina) onto

the pigment particles to physically block UV radiation.

Encapsulation: Encasing the individual pigment particles within a polymer shell. This shell

can act as a barrier and may also be loaded with UV absorbers.

Use of Light Stabilizer Additives: Incorporating UV absorbers and/or Hindered Amine Light

Stabilizers (HALS) into the final application medium (e.g., polymer, paint, or ink).

Troubleshooting Guides
Issue 1: Pigment Red 166 shows premature fading in an
exterior plastic application.
Cause: While P.R. 166 has good lightfastness, prolonged exposure to direct sunlight, especially

in combination with heat and humidity, can accelerate degradation. The polymer matrix itself

may also be degrading, contributing to the perceived color change.

Solution: Incorporate a light stabilizer system into the polymer matrix. A synergistic combination

of a UV absorber (UVA) and a Hindered Amine Light Stabilizer (HALS) is highly effective.

UV Absorbers (e.g., Benzotriazoles): These additives function by absorbing harmful UV

radiation and dissipating it as thermal energy, thereby protecting the pigment.

HALS: These additives do not absorb UV radiation but act as radical scavengers. They

interrupt the degradation cycle initiated by UV exposure, protecting both the pigment and the

polymer.

Experimental Protocol: Incorporation of Light Stabilizers in Polypropylene (PP)

Materials: Pigment Red 166, PP resin, UV absorber (e.g., 2-(2H-benzotriazol-2-yl)-4,6-di-

tert-pentylphenol), HALS (e.g., a high molecular weight HALS), processing aid.

Compounding: Dry blend the PP resin with P.R. 166 (e.g., 0.5% by weight), UVA (e.g., 0.3%

by weight), and HALS (e.g., 0.3% by weight).
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Extrusion: Melt-compound the blend using a twin-screw extruder to ensure homogeneous

dispersion.

Specimen Preparation: Injection mold the compounded material into standard plaques for

testing.

Lightfastness Testing: Expose the plaques in a xenon arc accelerated weathering tester

according to ASTM D4303 or a similar standard.[6]

Evaluation: Periodically measure the color change (ΔE*) of the exposed samples against an

unexposed control using a spectrophotometer.

Data Presentation: Expected Improvement with Light Stabilizers

Formulation
Additive
Concentration

Exposure Time
(Hours)

Color Change
(ΔE*)

Blue Wool
Scale (Est.)

Control (P.R. 166

only)
0% 2000 5.2 7

P.R. 166 + UVA 0.3% 2000 2.8 7-8

P.R. 166 + HALS 0.3% 2000 2.1 8

P.R. 166 + UVA +

HALS
0.3% + 0.3% 2000 1.3 8

Note: Data are representative examples to illustrate expected performance.

Logical Workflow for Stabilizer Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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